Tert-butyl 2-hydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl 2-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C10H19NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h8,12H,4-7H2,1-3H3
• InChI Key: ZBCXTNPVDVWHNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1O
• Molecular Formula: C10H19NO3
• DSSTOX Substance ID: DTXSID90443048
• Molecular Weight: 201.26 g/mol
• CAS RN: 86953-81-3

Description

Tert-butyl 2-hydroxypiperidine-1-carboxylate is a derivative of piperazine. It has a molecular weight of 201.26 and a molecular formula of C10H19NO3. The compound is typically stored in a dry room at room temperature.

Scientific Research Applications

Synthesis and Characterization

• Tert-butyl 2-hydroxypiperidine-1-carboxylate is used as a starting material or intermediate in the synthesis of various chemical compounds. For example, it is involved in the stereoselective synthesis of substituted derivatives, such as tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates (Boev et al., 2015). Another instance is its use in the synthesis of trans-4-Triazolyl-Substituted 3-Hydroxypiperidines, highlighting its role as a scaffold for the preparation of substituted piperidines (Harmsen et al., 2011).

Chemical Transformations and Reactions

• Tert-butyl 2-hydroxypiperidine-1-carboxylate is involved in chemical transformations that demonstrate its utility in organic chemistry. An example is the cascade of reactions leading to pipecolic acid derivatives, where the vinylfluoro group in the compound acts as an acetonyl cation equivalent under acidic conditions (Purkayastha et al., 2010).

Role in Pharmaceutical Research

• In pharmaceutical research, this compound serves as an important intermediate. For instance, tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, a related compound, is a key intermediate in the synthesis of novel protein tyrosine kinase inhibitors (Xin-zhi, 2011).

Application in Macromolecular Chemistry

• It also finds application in macromolecular chemistry. In a study, phenylacetylene dendrimers terminated with tert-butyl esters, which are closely related to tert-butyl 2-hydroxypiperidine-1-carboxylate, were synthesized and characterized (Pesak et al., 1997).

X-ray Crystallography and Structural Studies

• Tert-butyl 2-hydroxypiperidine-1-carboxylate and its derivatives have been studied using X-ray crystallography to understand their molecular structures. This is evident in the study of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate (Didierjean et al., 2004).

Novel Syntheses and Methodologies

• The compound has been used in the development of new synthetic methods and approaches. For example, its derivatives have been used in the synthesis and characterization of water-soluble dendritic macromolecules with a stiff, hydrocarbon interior (Pesak et al., 1997).

Safety and Hazards

Tert-butyl 2-hydroxypiperidine-1-carboxylate is associated with several hazard statements including H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P337+P313 (If eye irritation persists: Get medical advice/attention), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P362+P364 (Take off contaminated clothing and wash it before reuse), and P332+P313 (If skin irritation occurs: Get medical advice/attention).